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Compound of Interest

Compound Name: Piroxicam

Cat. No.: B610120

Essential Safety and Handling Guide for
Piroxicam

This guide provides laboratory personnel, including researchers, scientists, and drug
development professionals, with essential safety protocols and logistical information for the
handling and disposal of Piroxicam. Adherence to these procedural steps is critical to ensure
personal safety and mitigate environmental contamination.

Hazard Identification and Exposure Limits

Piroxicam is a potent pharmaceutical compound that requires careful handling due to its
toxicity. It is classified as toxic if swallowed and can cause significant health effects through
repeated or prolonged exposure.[1][2]

Globally Harmonized System (GHS) Classification:
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A S
irritation[1][3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

H360: May damage fertility or

Reproductive Toxicity Category 1B _
the unborn child[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1][3]

- o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure[1]

Occupational Exposure Limits:

Organization Limit Type Value

N/A TWA 0.1 mg/m3[4]

Note: Some safety data sheets indicate that no specific occupational exposure limits have been
established.[3][5][6] Therefore, exposure should be minimized and controlled to the lowest
practical level.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent direct contact
and inhalation.[7][8] The selection of PPE should be based on a thorough risk assessment of
the specific procedures being performed.[4]

Recommended PPE for Handling Piroxicam:
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Body Part Protection Standard/Specification
Safety glasses with side- Approved under government
Eyes/Face shields, chemical splash standards such as NIOSH
goggles, or a full face shield. (US) or EN 166 (EU).[5][6]
Chemical-resistant gloves Gloves must satisfy
Ski (e.g., Nitrile rubber). Alab coat  specifications of EU Directive
in

or other impervious protective

clothing.

89/686/EEC and the standard
EN 374.[5][6]

Respiratory

A NIOSH-certified respirator is
required if ventilation is
inadequate, dust is generated,
or exposure limits are

exceeded.

Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.

[6]1°]

Safe Handling and Storage Procedures

Engineering Controls:

o Ventilation: Handle Piroxicam in a well-ventilated area.[2][6] For procedures that may

generate dust, use a chemical fume hood or provide appropriate exhaust ventilation.[5][9]

» Containment: Use containment devices and cover all containers during transfers to minimize

exposure potential.[4]

Procedural Steps for Handling:

e Read and understand all safety precautions before handling the substance.[4]

» Avoid all personal contact, including the inhalation of dust or vapors.[7]

o Wear all required personal protective equipment as specified in the section above.[3]

e Wash hands and skin thoroughly after handling the product and before breaks, eating,

drinking, or smoking.[2][5]

e Do not eat, drink, or smoke in areas where Piroxicam is handled or stored.[2][5]
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» Keep containers securely sealed when not in use.[7]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

» Store locked up and away from food, drink, and incompatible materials such as oxidizing
agents.[2][5][10]

Accidental Release and Emergency Procedures

Immediate and appropriate response to a spill is crucial to prevent exposure and environmental
contamination.

Steps for Spill Cleanup:
o Evacuate: Clear the area of all non-essential personnel and move upwind of the spill.[6][7]
» Ventilate: Ensure the area is well-ventilated.

» Wear PPE: Before cleanup, don the appropriate PPE, including respiratory protection,
chemical-resistant gloves, and eye/face protection.[6]

o Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[5][6]

e Clean Up:
o Use dry cleanup procedures that avoid generating dust.[7]
o A damp cloth or a HEPA-filtered vacuum can be used for cleaning up dry solids.[7][8]

o Sweep or vacuum up the spillage and collect it in a suitable, labeled, and closed container
for disposal.[4][7]

o Decontaminate: Clean the spill surface thoroughly to remove any residual contamination.[4]

» Dispose: Dispose of the waste material in accordance with all applicable regulations.[5]
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First Aid Measures:

« |If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[4][5][9]

« If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[4][5]

» On Skin: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation develops.[5][8]

e In Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[1][3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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